molecular formula C12H8Cl2N2O B5938636 2-(3,4-dichlorophenyl)isonicotinamide

2-(3,4-dichlorophenyl)isonicotinamide

Cat. No.: B5938636
M. Wt: 267.11 g/mol
InChI Key: QPQZDABFRVNAMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-Dichlorophenyl)isonicotinamide is an aromatic amide derivative featuring an isonicotinamide backbone (pyridine-4-carboxamide) substituted with a 3,4-dichlorophenyl group at the 2-position. The presence of electron-withdrawing chlorine atoms may enhance binding affinity to biological targets, while the isonicotinamide moiety is a common pharmacophore in bioactive molecules .

Properties

IUPAC Name

2-(3,4-dichlorophenyl)pyridine-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8Cl2N2O/c13-9-2-1-7(5-10(9)14)11-6-8(12(15)17)3-4-16-11/h1-6H,(H2,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QPQZDABFRVNAMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=NC=CC(=C2)C(=O)N)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8Cl2N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Methazole (2-(3,4-Dichlorophenyl)-4-methyl-1,2,4-oxadiazolidine-3,5-dione)

Structural Features :

  • Core Structure : Oxadiazolidine dione ring with a 3,4-dichlorophenyl group at position 2 and a methyl group at position 4.
  • Molecular Formula : C₈H₅Cl₂N₃O₃.
  • Molecular Weight : ~261.9 g/mol.

Applications: Methazole is a known herbicide, classified under the oxadiazolidine dione family. Its mode of action involves inhibition of photosynthesis by disrupting electron transport in plants. The 3,4-dichlorophenyl group contributes to its lipophilicity, enhancing membrane permeability and target binding .

Key Differences :

  • Unlike 2-(3,4-dichlorophenyl)isonicotinamide, methazole lacks an amide bond and instead features a heterocyclic oxadiazolidine dione core. This structural divergence results in distinct biological activities (herbicidal vs.

N-{2-[(3,4-Dichlorobenzoyl)amino]ethyl}isonicotinamide

Structural Features :

  • Core Structure: Isonicotinamide linked via an ethylamino group to a 3,4-dichlorobenzoyl moiety.
  • Molecular Formula : C₁₅H₁₃Cl₂N₃O₂.
  • Molecular Weight : 338.19 g/mol.

Applications: This compound, identified by CAS 876880-99-8, is likely a synthetic intermediate in pharmaceuticals. The extended ethylamino-benzoyl chain may improve solubility or modulate receptor interactions compared to simpler isonicotinamide derivatives .

Key Differences :

(S)-N-[4-(4-Acetamido-4-phenyl-1-piperidyl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide–fumaric acid (1:1)

Structural Features :

  • Core Structure : A piperidine-containing benzamide with a 3,4-dichlorophenyl substituent, complexed with fumaric acid.
  • Molecular Formula: Not explicitly provided but inferred to be highly complex.

Applications :
Mentioned in customs tariff data, this compound may serve as a chiral intermediate in drug synthesis. The dichlorophenyl group likely enhances binding specificity to biological targets .

Key Differences :

Structural and Functional Analysis Table

Compound Name Core Structure Molecular Formula Molecular Weight (g/mol) Key Applications
2-(3,4-Dichlorophenyl)isonicotinamide Isonicotinamide + dichlorophenyl C₁₂H₈Cl₂N₂O ~266.9 Drug intermediate, kinase inhibition (hypothesized)
Methazole Oxadiazolidine dione C₈H₅Cl₂N₃O₃ ~261.9 Herbicide
N-{2-[(3,4-Dichlorobenzoyl)amino]ethyl}isonicotinamide Isonicotinamide + ethylamino-benzoyl C₁₅H₁₃Cl₂N₃O₂ 338.19 Pharmaceutical intermediate
(S)-N-[4-(4-Acetamido-4-phenyl-1-piperidyl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide–fumaric acid (1:1) Piperidine-benzamide + dichlorophenyl Complex N/A Chiral drug synthesis

Research Findings and Implications

  • Structure-Activity Relationships (SAR) : The 3,4-dichlorophenyl group is a recurring motif across these compounds, enhancing lipophilicity and target binding. However, the core structure (e.g., isonicotinamide vs. oxadiazolidine dione) dictates functional specificity .
  • Toxicity Considerations : Methazole’s herbicidal activity highlights the importance of substituent effects on toxicity profiles, a critical factor in drug design .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.